Cas no 852133-27-8 (N-cyclohexyl-3-methyl-6-phenylimidazo2,1-b1,3thiazole-2-carboxamide)

N-Cyclohexyl-3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide is a heterocyclic compound featuring an imidazothiazole core with a phenyl substituent at the 6-position and a carboxamide group at the 2-position. This structure imparts potential utility in pharmaceutical and agrochemical research due to its fused bicyclic system, which may enhance binding affinity and metabolic stability. The cyclohexyl carboxamide moiety offers lipophilicity, potentially improving membrane permeability. Its synthetic versatility allows for further derivatization, making it a valuable intermediate in medicinal chemistry. The compound’s stability under standard conditions and well-defined physicochemical properties facilitate its use in structure-activity relationship (SAR) studies.

N-cyclohexyl-3-methyl-6-phenylimidazo2,1-b1,3thiazole-2-carboxamide structure

852133-27-8 structure

Product Name:N-cyclohexyl-3-methyl-6-phenylimidazo2,1-b1,3thiazole-2-carboxamide

CAS No:852133-27-8

MF:C₁₉H₂₁N₃OS

MW:339.45454287529

CID:5556587

Update Time:2025-05-21

N-cyclohexyl-3-methyl-6-phenylimidazo2,1-b1,3thiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

- Imidazo[2,1-b]thiazole-2-carboxamide, N-cyclohexyl-3-methyl-6-phenyl-
- N-cyclohexyl-3-methyl-6-phenylimidazo2,1-b1,3thiazole-2-carboxamide
- Inchi： 1S/C19H21N3OS/c1-13-17(18(23)20-15-10-6-3-7-11-15)24-19-21-16(12-22(13)19)14-8-4-2-5-9-14/h2,4-5,8-9,12,15H,3,6-7,10-11H2,1H3,(H,20,23)
- InChI Key： AJFCVSISRNOWTD-UHFFFAOYSA-N
- SMILES： S1C(C(NC2CCCCC2)=O)=C(C)N2C=C(C3=CC=CC=C3)N=C12

N-cyclohexyl-3-methyl-6-phenylimidazo2,1-b1,3thiazole-2-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0650-0051-2μmol	N-cyclohexyl-3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide	852133-27-8	90%+	2μl	$57.0	2023-07-05
Life Chemicals	F0650-0051-5μmol	N-cyclohexyl-3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide	852133-27-8	90%+	5μl	$63.0	2023-07-05
Life Chemicals	F0650-0051-10μmol	N-cyclohexyl-3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide	852133-27-8	90%+	10μl	$69.0	2023-07-05
Life Chemicals	F0650-0051-20μmol	N-cyclohexyl-3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide	852133-27-8	90%+	20μl	$79.0	2023-07-05
Life Chemicals	F0650-0051-1mg	N-cyclohexyl-3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide	852133-27-8	90%+	1mg	$54.0	2023-07-05
Life Chemicals	F0650-0051-2mg	N-cyclohexyl-3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide	852133-27-8	90%+	2mg	$59.0	2023-07-05
Life Chemicals	F0650-0051-3mg	N-cyclohexyl-3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide	852133-27-8	90%+	3mg	$63.0	2023-07-05
Life Chemicals	F0650-0051-4mg	N-cyclohexyl-3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide	852133-27-8	90%+	4mg	$66.0	2023-07-05
Life Chemicals	F0650-0051-5mg	N-cyclohexyl-3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide	852133-27-8	90%+	5mg	$69.0	2023-07-05
Life Chemicals	F0650-0051-10mg	N-cyclohexyl-3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide	852133-27-8	90%+	10mg	$79.0	2023-07-05

N-cyclohexyl-3-methyl-6-phenylimidazo2,1-b1,3thiazole-2-carboxamide Related Literature

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Additional information on N-cyclohexyl-3-methyl-6-phenylimidazo2,1-b1,3thiazole-2-carboxamide

Comprehensive Overview of N-cyclohexyl-3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide (CAS No. 852133-27-8)

The compound N-cyclohexyl-3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide (CAS No. 852133-27-8) is a specialized organic molecule with a unique structural framework. Its imidazo[2,1-b][1,3]thiazole core, combined with a phenyl and cyclohexyl substituent, makes it a subject of interest in pharmaceutical and agrochemical research. This article delves into its properties, applications, and relevance to current scientific trends, addressing common queries such as "imidazole derivatives in drug discovery" and "thiazole-based bioactive compounds."

Structurally, N-cyclohexyl-3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide belongs to the class of heterocyclic compounds, which are pivotal in modern medicinal chemistry. The presence of both imidazole and thiazole rings enhances its potential for hydrogen bonding and π-π stacking interactions, critical for binding to biological targets. Researchers often explore such scaffolds for their "multi-target drug design" capabilities, a trending topic in AI-driven drug development.

In the context of drug discovery, this compound's carboxamide moiety offers versatility for derivatization, aligning with the growing demand for "fragment-based drug design" strategies. Its lipophilic cyclohexyl group may improve membrane permeability, a key consideration in optimizing bioavailability—a frequently searched term in pharmacokinetic studies. Recent publications highlight similar structures in "kinase inhibitor" research, a hot topic in oncology and inflammation therapeutics.

Beyond pharmaceuticals, CAS No. 852133-27-8 has potential applications in agrochemical innovation. The thiazole component is known for its role in pesticidal activity, resonating with searches like "eco-friendly crop protection agents." With sustainability being a global priority, this compound's derivates could contribute to "green chemistry" initiatives by reducing environmental persistence compared to traditional pesticides.

Synthetic accessibility is another advantage. The compound’s scaffold can be modified via Pd-catalyzed cross-coupling or microwave-assisted synthesis—methods frequently queried in "high-throughput organic synthesis" forums. Such techniques align with the pharmaceutical industry's push toward "automated chemical synthesis" and "machine learning in reaction optimization," topics dominating recent scientific conferences.

Analytical characterization of N-cyclohexyl-3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide typically involves LC-MS and NMR spectroscopy, addressing common questions about "compound purity validation." These techniques ensure compliance with regulatory standards like ICH Q3D, a critical aspect for industries navigating "GMP-compliant synthesis."

In summary, CAS No. 852133-27-8 represents a promising candidate for interdisciplinary research. Its structural features cater to demands in "precision medicine" and "sustainable agriculture," while its synthetic flexibility meets the needs of modern high-efficiency chemistry. As interest grows in small-molecule therapeutics and bioactive heterocycles, this compound exemplifies innovation at the intersection of chemistry and life sciences.